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Compound of Interest

Compound Name: 9-Methoxyaristolactam |

Cat. No.: B14083756

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 9-Methoxyaristolactam I, a naturally
occurring aristolactam derivative. The document details its discovery, natural sources, and the
experimental protocols for its isolation and characterization, presenting quantitative data in a
structured format for ease of comparison.

Discovery and Natural Sources

9-Methoxyaristolactam | was first reported as a novel natural product isolated from the
methanolic extract of the roots of Aristolochia auricularia. In the same study, the related
compounds 9-methoxyaristolactam Il and 9-methoxyaristolactam IV were also identified,
marking a significant contribution to the phytochemical understanding of this plant species.
Subsequent research has also identified 9-Methoxyaristolactam | in the roots of Aristolochia
ponticum.

The discovery of 9-oxygenated aristolactams is noteworthy as this substitution pattern is
considered rare within the aristolactam class of compounds. Another example of a 9-
oxygenated aristolactam, aristolactam 9-O-3-D-glucopyranosyl-(1 - 2)-3-D-glucoside, has been
isolated from the stems of Aristolochia gigantea, further indicating that species within the
Aristolochia genus are a key source of these unique derivatives.

While quantitative data on the yield of 9-Methoxyaristolactam | from its natural sources is not
extensively documented in the available literature, the isolation from the aforementioned
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Aristolochia species provides a clear directive for its procurement.

Experimental Protocols

The isolation and characterization of 9-Methoxyaristolactam | and related compounds from
Aristolochia species involve standard phytochemical techniques. The following is a generalized
protocol based on methodologies reported for the isolation of aristolactams.

General Isolation and Purification Workflow
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Pure 9-Methoxyaristolactam |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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